Cas no 50791-60-1 ((+-)-Isobyakangelicin)

• Product Name: (+-)-Isobyakangelicin
• CAS No: 50791-60-1
• MF: C₁₇H₁₈O₇
• MW: 334.320625782013
• CID: 2071245
• PubChem ID: 21826768
• Update Time: 2025-04-21

(+-)-Isobyakangelicin Chemical and Physical Properties

Names and Identifiers

• (+-)-Isobyakangelicin
• (R)-byakangelicin
• 4-(2,3-dihydroxy-3-methyl-butoxy)-9-methoxy-furo[3,2-g]chromen-7-one
• isobyakangelicin
• 4-(2,3-Dihydroxy-3-methylbutoxy)-9-methoxy-7H-furo[3,2-g][1]benzopyran-7-one
• isobyakanglicin
• 50791-60-1

• Inchi： 1S/C17H18O7/c1-17(2,20)11(18)8-23-13-9-4-5-12(19)24-15(9)16(21-3)14-10(13)6-7-22-14/h4-7,11,18,20H,8H2,1-3H3
• InChI Key： MKDVKEKAKJODGJ-UHFFFAOYSA-N
• SMILES： O(C1=C2C=CC(=O)OC2=C(C2=C1C=CO2)OC)CC(C(C)(C)O)O

Computed Properties

• Exact Mass: 334.10525291g/mol
• Monoisotopic Mass: 334.10525291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.373

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 8-methoxypsoralens